Cas no 2171983-75-6 (5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine)

• Product Name: 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine
• CAS No: 2171983-75-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6053831
• PubChem ID: 165572280
• Update Time: 2025-07-23

5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine
• EN300-1616456
• 2171983-75-6

• Inchi： 1S/C14H22N2O/c1-3-17-13-6-4-5-11(7-13)14-8-12(15)9-16-10(14)2/h4-7,10,12,14,16H,3,8-9,15H2,1-2H3
• InChI Key： CNUTWIHPLRVVEL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1CC(CNC1C)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine

Introduction to 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine (CAS No. 2171983-75-6)

5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2171983-75-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The compound's molecular structure combines an aromatic ethoxy-substituted phenyl ring with a piperidine core, flanked by a methyl group at the 6-position and an amine group at the 3-position. Such a configuration suggests versatile interactions with biological targets, making it a promising candidate for further exploration.

The 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine structure exhibits characteristics that are highly relevant to modern pharmacological research. The presence of the ethoxy group on the phenyl ring introduces polarity and potential hydrogen bonding capabilities, while the piperidine ring itself is a common scaffold in many bioactive molecules. This combination enhances the compound's solubility and bioavailability, critical factors in drug design. Moreover, the amine functionality at the 3-position provides a site for further chemical modifications, allowing for the development of analogues with tailored pharmacokinetic properties.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the piperidine moiety often exhibit potent interactions with enzymes and receptors involved in various disease pathways. For instance, piperidine-based molecules have been explored for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine derivative, with its distinct structural features, aligns well with these trends and may offer novel therapeutic opportunities.

One of the most compelling aspects of 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine is its potential role in modulating central nervous system (CNS) activity. Piperidine derivatives are known to interact with neurotransmitter systems, particularly those involving dopamine and serotonin. The ethoxyphenyl group further enhances this potential by providing additional binding sites or enhancing receptor affinity. Preliminary studies have suggested that this compound may exhibit properties similar to those of known CNS-active agents, making it a valuable scaffold for developing new treatments for conditions such as depression, anxiety, and cognitive disorders.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug development. 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine serves as an excellent example of how modifying specific parts of a molecular structure can lead to enhanced biological activity. By systematically altering substituents such as the ethoxy group or the methyl group, researchers can fine-tune the compound's properties to optimize its efficacy and safety profiles. This approach is particularly relevant in today's drug discovery landscape, where precision and efficiency are paramount.

Advances in computational chemistry have also played a crucial role in evaluating the potential of 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can provide insights into binding affinities, metabolic stability, and other critical parameters before costly experimental trials are conducted. Such computational tools are indispensable in modern drug design pipelines and have significantly accelerated the discovery of novel therapeutic agents.

Furthermore, the synthesis of 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine presents an interesting challenge for organic chemists. The synthesis must be efficient and scalable to support further preclinical and clinical studies. Researchers have developed various synthetic routes that leverage modern catalytic methods and green chemistry principles to achieve high yields while minimizing environmental impact. These advancements not only make drug development more sustainable but also enhance the overall cost-effectiveness of producing promising candidates like this one.

The exploration of 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine also highlights the importance of interdisciplinary collaboration in pharmaceutical research. Chemists work closely with biologists, pharmacologists, and clinicians to ensure that new compounds meet stringent therapeutic standards. This collaborative approach is essential for translating laboratory discoveries into viable treatments that address unmet medical needs. The potential of 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine underscores this need for integrated research efforts.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design targeted therapies. 5-(3-ethoxyphenyl)-6-methylpiperidin-3-amine, with its unique structural features and promising biological profile, represents a significant step forward in this direction. Its investigation not only advances our knowledge but also opens new avenues for treating complex diseases through innovative chemical solutions.